N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO4/c1-11-6-4-7-12(2)16(11)20-18(21)14-10-13-8-5-9-15(23-3)17(13)24-19(14)22/h4-10H,1-3H3,(H,20,21)
• InChI Key: CCWUJFJBSXKTMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• CAS No.: 693253-53-1

Description

N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, also known as DMOCO, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound is a member of the chromene family of compounds, which are known for their diverse range of biological activities. DMOCO is of particular interest due to its potential applications in the fields of cancer research and drug development.

Scientific Research Applications

Chemical Structure and Synthesis

Research has delved into the crystallographic analysis of compounds closely related to N-(2,6-dimethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, revealing insights into their crystalline structures. For example, studies on 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its polymorphs have provided detailed crystallographic data, showcasing the anti-rotamer conformation around the C-N bond and variations in the orientation of amide and pyran ring oxygen atoms (Reis et al., 2013).

Material Science Applications

Research into aromatic polyamides incorporating 4,4'-dimethoxy-substituted triphenylamine units has demonstrated the synthesis of novel materials with promising electrochromic and thermal properties. These materials are amorphous, highly soluble in organic solvents, and can form flexible polymer films with excellent thermal stability. Their photoluminescence and electrochromic properties have been extensively studied, indicating potential applications in electronic devices and materials science (Chang & Liou, 2008).

Synthesis and Characterization of Derivatives

The synthesis and characterization of derivatives of this compound have been explored to understand their structural and chemical properties better. For instance, the synthesis of 5,6-Dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide showcases the complexity and precision involved in creating specific chromene derivatives, highlighting their potential utility in various chemical and material science applications (Chen et al., 2012).

Mechanism of Action

If the compound is a drug or has some biological activity, this would involve studying how the compound interacts with biological systems.

Safety and Hazards

This involves studying the safety and hazards associated with the compound. It would include information about the compound’s toxicity, flammability, and any precautions that need to be taken when handling it.